
A Technical Guide to the Solubility and Stability
of Benzofuran-4-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzofuran-4-carbaldehyde

Cat. No.: B1281938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Benzofuran-4-carbaldehyde is a heterocyclic aromatic aldehyde of interest in medicinal

chemistry and organic synthesis. A thorough understanding of its physicochemical properties,

particularly solubility and stability, is fundamental for its effective application in research and

development. This document provides a comprehensive technical overview of the known

properties of Benzofuran-4-carbaldehyde, alongside standardized protocols for determining

its solubility and stability profiles. While specific quantitative data for this compound is limited in

publicly available literature, this guide synthesizes information from analogous compounds and

established pharmaceutical testing guidelines to provide a robust framework for its

characterization.

Chemical and Physical Properties
Benzofuran-4-carbaldehyde is a solid organic compound with the molecular formula C₉H₆O₂.

Key physical data has been compiled from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₉H₆O₂ [1]

Molar Mass 146.14 g/mol [1]

CAS Number 95333-13-4 [1]

Boiling Point 251.5 °C [2]

Flash Point 110.2 °C [2]

Appearance
White to pale yellow solid

(estimated)
[3]

Recommended Storage 2°C - 8°C

Solubility Profile
The solubility of an active compound is a critical determinant of its behavior in both in vitro and

in vivo systems, affecting everything from reaction kinetics to bioavailability. Based on its

molecular structure, which features a largely nonpolar benzofuran ring system and a polar

aldehyde group, Benzofuran-4-carbaldehyde is expected to exhibit low solubility in aqueous

media and higher solubility in organic solvents.

While quantitative solubility data for Benzofuran-4-carbaldehyde is not readily available,

qualitative data for the related isomer, 2-Benzofurancarboxaldehyde, provides a useful

reference.

Solvent Solubility (Qualitative) Compound

Water Insoluble
2-

Benzofurancarboxaldehyde[4]

Ethanol Slightly Soluble
2-

Benzofurancarboxaldehyde[4]

Experimental Protocol for Solubility Determination
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To obtain quantitative data, a standardized experimental protocol such as the shake-flask

method is recommended.

Objective: To determine the solubility of Benzofuran-4-carbaldehyde in various solvents (e.g.,

water, phosphate-buffered saline (PBS) pH 7.4, ethanol, DMSO) at a controlled temperature.

Materials:

Benzofuran-4-carbaldehyde

Selected solvents (HPLC grade)

Scintillation vials or glass flasks with screw caps

Orbital shaker with temperature control

Analytical balance

Centrifuge

HPLC-UV or GC-MS system for quantification[5]

Calibrated pH meter

Methodology:

Add an excess amount of Benzofuran-4-carbaldehyde to a series of vials, each containing

a known volume of a specific solvent.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and

agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, allow the vials to stand undisturbed to let undissolved solid settle.

Centrifuge the samples to further separate the saturated solution from the excess solid.

Carefully withdraw an aliquot of the clear supernatant.
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Dilute the aliquot with a suitable solvent to a concentration within the calibrated range of the

analytical method.

Quantify the concentration of Benzofuran-4-carbaldehyde in the diluted sample using a

validated HPLC-UV or GC-MS method.[5]

Calculate the solubility in units such as mg/mL or mM.

Visualization: Solubility Determination Workflow
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Start: Excess Compound + Solvent

Agitate at Constant Temp
(e.g., 24-48h)

Centrifuge to Separate
Solid from Supernatant

Extract Aliquot of
Clear Supernatant

Dilute Sample for Analysis

Quantify Concentration
(e.g., HPLC-UV)

End: Determine Solubility
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Stress Conditions

Acid Hydrolysis
(0.1M HCl, 60°C)

Analyze via Stability-Indicating
HPLC Method

Base Hydrolysis
(0.1M NaOH, 60°C)

Oxidation
(3% H2O2, RT)

Thermal
(Solid/Solution, 70°C)

Photolytic
(ICH Q1B)

Benzofuran-4-carbaldehyde
(Stock Solution & Solid)

Identify Degradants &
Determine Degradation Rate
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Benzofuran-4-carbaldehyde

Benzofuran-4-carboxylic acid

 [O]
(e.g., H₂O₂, air)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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